Cas no 918531-19-8 (2-Pyridinamine, 3-nitro-6-(1-piperazinyl)-)
918531-19-8 structure
Product Name:2-Pyridinamine, 3-nitro-6-(1-piperazinyl)-
CAS No:918531-19-8
MF:C9H13N5O2
MW:223.231820821762
CID:773629
PubChem ID:16092265
Update Time:2025-04-19
2-Pyridinamine, 3-nitro-6-(1-piperazinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinamine, 3-nitro-6-(1-piperazinyl)-
- 3-nitro-6-piperazin-1-ylpyridin-2-amine
- 918531-19-8
- 1-(5-nitro-6-amino-2-pyridinyl)piperazine
- DTXSID90582183
- 3-Nitro-6-(piperazin-1-yl)pyridin-2-amine
- AKOS018381659
-
- Inchi: 1S/C9H13N5O2/c10-9-7(14(15)16)1-2-8(12-9)13-5-3-11-4-6-13/h1-2,11H,3-6H2,(H2,10,12)
- InChI Key: KJKANSYFBQGJMK-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C(N)N=C(C=C1)N1CCNCC1)=O
Computed Properties
- Exact Mass: 223.10692467g/mol
- Monoisotopic Mass: 223.10692467g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 100Ų
2-Pyridinamine, 3-nitro-6-(1-piperazinyl)- Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
918531-19-8 (2-Pyridinamine, 3-nitro-6-(1-piperazinyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk